2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C11H21N7O3S2/c1-16-11(13-14-15-16)22-9-10(19)12-3-4-17-5-7-18(8-6-17)23(2,20)21/h3-9H2,1-2H3,(H,12,19)
• InChI Key: DVXULWUSUAFOJU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NCCN2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C11H21N7O3S2
• Molecular Weight: 363.5 g/mol

Description

2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C11H21N7O3S2 and its molecular weight is 363.46. The purity is usually 95%.
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Scientific Research Applications

Discovery and Optimization for Therapeutic Use

The compound 2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide, as part of its structural class, has been explored for its potential therapeutic applications. Research led to the discovery of a clinical candidate, K-604, demonstrating significant selectivity and aqueous solubility, making it a promising candidate for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Antibacterial Properties

Compounds structurally related to 2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide have been synthesized and evaluated for their antibacterial properties. Derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores showed moderate inhibitory activity against various bacterial strains, including Gram-negative bacteria (Iqbal et al., 2017).

Insecticidal Activities

Research into novel heterocyclic compounds incorporating a thiadiazole moiety, derived from a precursor similar to the compound , demonstrated potential insecticidal activities against the cotton leafworm, Spodoptera littoralis. This suggests possible agricultural applications for derivatives of this compound (Fadda et al., 2017).

Anticholinesterase Activity

Benzothiazole derivatives bearing piperazine and thiocarbamate moieties, related to the compound of interest, were synthesized and showed potential anticholinesterase properties. Some of these compounds demonstrated inhibitory effects comparable to Donepezil, highlighting their potential in treating neurodegenerative diseases like Alzheimer's (Mohsen et al., 2014).